3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-pyrimidin-2-yloxycyclohexyl)propanamide
• InChI: InChI=1S/C18H24N4O3/c1-12-16(13(2)25-22-12)8-9-17(23)21-14-4-6-15(7-5-14)24-18-19-10-3-11-20-18/h3,10-11,14-15H,4-9H2,1-2H3,(H,21,23)
• InChI Key: PCPDQADDDIVRTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NC2CCC(CC2)OC3=NC=CC=N3
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 2034204-24-3

Description

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]propanamide is a synthetic chemical compound designed for research applications. Its structure incorporates a 3,5-dimethylisoxazole group, a moiety frequently found in compounds with diverse biological activities , linked via a propanamide chain to a trans-substituted cyclohexyl ring bearing a pyrimidine group. The pyrimidine ring is a privileged structure in medicinal chemistry, often associated with kinase inhibition and other targeted therapeutic strategies . The specific stereochemistry of the cyclohexyl ring (1r,4r) is carefully controlled, suggesting a designed interaction with a chiral biological target. This molecular architecture indicates its potential utility as a key intermediate in organic synthesis or a candidate for screening in pharmacological assays, particularly in areas such as oncology and signal transduction. For example, pyrimidine derivatives are actively investigated as cyclin-dependent kinase (CDK) inhibitors, which are relevant in cancer research . Similarly, compounds featuring an isoxazole scaffold have been studied for various activities . This product is intended for non-human research purposes exclusively. It is not for diagnostic, therapeutic, or any other human use. Researchers should consult the product's Safety Data Sheet (SDS) before handling.

Chemical Reactions Analysis

Functional Group Reactivity

The compound contains three key functional groups influencing its reactivity:

Table 1: Predicted Reactivity of Functional Groups

Functional Group	Reaction Type	Conditions	Expected Products
1,2-Oxazole ring	Electrophilic substitution	HNO₃/H₂SO₄ (nitration)	Nitro-substituted oxazole
Propanamide	Acid hydrolysis	HCl (6M), reflux	3-(3,5-dimethyloxazol-4-yl)propanoic acid + cyclohexylamine derivative
Pyrimidin-2-yloxy ether	Nucleophilic substitution	NaH/R-X (alkylation)	Alkylated pyrimidine derivative

Stability Under Physiological Conditions

Data from PubChem entries for structural analogs (e.g., CID 93621502) suggest:

• Hydrogen bond acceptors : 6 H-bond acceptors likely enhance solubility in polar solvents .

• Rotatable bonds : 5 rotatable bonds (propanamide chain + cyclohexyl group) indicate moderate conformational flexibility, which may influence metabolic stability .

• LogP (XLogP3-AA) : Predicted logP ~1.7, suggesting moderate lipophilicity and potential for membrane permeability .

Synthetic Considerations

Patent WO2023026180A1 highlights methods for synthesizing pyrimidine- and oxazole-containing compounds :

• Oxazole ring formation : Cyclization of β-diketones with hydroxylamine.

• Amide coupling : Reaction of 3-(3,5-dimethyloxazol-4-yl)propanoic acid with 4-(pyrimidin-2-yloxy)cyclohexylamine using EDCI/HOBt.

• Etherification : Mitsunobu reaction between pyrimidin-2-ol and trans-4-hydroxycyclohexylamine.

Table 2: Key Synthetic Steps (Inferred)

Step	Reaction	Reagents/Conditions	Yield (Estimated)
1	Oxazole synthesis	β-diketone + NH₂OH·HCl	60-75%
2	Amide bond formation	EDCI, HOBt, DIPEA, DMF	80-90%
3	Cyclohexyl ether formation	DIAD, PPh₃, THF	50-65%

Degradation Pathways

• Photodegradation : The oxazole ring may undergo [2+2] cycloaddition under UV light, forming dimeric byproducts.

• Oxidative metabolism : CYP450 enzymes likely oxidize the methyl groups on the oxazole ring to carboxylic acids (in vitro data for CID 132992934) .

Research Gaps

No experimental data directly validates these predictions. Further studies are needed to:

• Characterize hydrolysis kinetics of the amide group.

• Evaluate catalytic hydrogenation of the pyrimidine ring.

• Assess regioselectivity in electrophilic substitution reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Pharmaceutical Research

(a) BK64664 (CAS 2034438-73-6)

• Structure : Differs by having a 4,6-dimethylpyrimidin-2-yloxy substituent on the cyclohexyl group instead of a plain pyrimidin-2-yloxy group.
• Molecular Formula : C₂₀H₂₈N₄O₃
• Molecular Weight : 372.46 g/mol
• Key Features: The additional methyl groups on the pyrimidine ring may enhance lipophilicity and target selectivity compared to the non-methylated variant. This modification is often employed to optimize binding to kinase domains or other enzymatic pockets .

(b) (6S)-1-(3,4-Difluorophenyl)-6-[5-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(trans-4-methoxycyclohexyl)-1H-benzimidazol-2-yl]piperidin-2-one

• Structure: Shares the 3,5-dimethyl-1,2-oxazol-4-yl group but incorporates a benzimidazole-piperidinone core instead of a propanamide chain.
• Function : A potent inhibitor of histone acetyltransferases p300 and CREB-binding protein (CBP), demonstrating antitumor activity.
• Key Differences: The benzimidazole scaffold and methoxycyclohexyl group likely confer distinct target specificity (epigenetic regulation vs.

Propanamide Derivatives in Agrochemicals

(a) N-(3,4-Dichlorophenyl) Propanamide (Propanil)

• Structure : A simpler propanamide with a dichlorophenyl group.
• Use : Herbicide targeting acetolactate synthase in plants.
• Comparison : The absence of heterocyclic substituents (e.g., oxazole, pyrimidine) in propanil results in a divergent application (agrochemical vs. pharmaceutical) .

(b) N-(3-(1-Ethyl-1-methylpropyl)-5-isoxazolyl)-2,6-dimethoxybenzamide (Isoxaben)

• Structure : Contains an isoxazole ring instead of oxazole and a benzamide backbone.
• Use : Herbicide inhibiting cellulose biosynthesis.
• Key Insight : The oxazole/isoxazole distinction and substitution patterns critically determine biological activity across different domains .

Data Table: Key Structural and Functional Comparisons

Compound Name	Molecular Weight (g/mol)	Core Structure	Key Substituents	Primary Application/Target
Target Compound	356.44*	Propanamide	3,5-Dimethyloxazole, Pyrimidinyloxy-cyclohexyl	Hypothetical enzyme inhibitor
BK64664	372.46	Propanamide	3,5-Dimethyloxazole, 4,6-Dimethylpyrimidinyloxy-cyclohexyl	Undisclosed (likely kinase inhibitor)
(6S)-1-(3,4-Difluorophenyl)-...	~600 (estimated)	Benzimidazole-piperidinone	3,5-Dimethyloxazole, Methoxycyclohexyl	p300/CBP inhibitor (anticancer)
Propanil	218.08	Propanamide	3,4-Dichlorophenyl	Herbicide (acetolactate synthase)

*Calculated based on molecular formula C₁₉H₂₄N₄O₃.

Research Findings and Implications

• Role of Heterocyclic Substituents : The 3,5-dimethyloxazole group, common to BK64664 and the p300/CBP inhibitor, is associated with enhanced metabolic stability and target engagement in enzyme inhibition .
• Impact of Pyrimidine Modifications : The methylated pyrimidine in BK64664 may improve membrane permeability compared to the unmethylated variant in the target compound .
• Scaffold Flexibility : Propanamide derivatives demonstrate versatility, with agrochemicals (propanil) prioritizing halogenated aromatics, while pharmaceutical analogs (e.g., BK64664) optimize heterocyclic substituents for target specificity .

Q & A

Q. What synthetic strategies are effective for synthesizing this compound, and how can reaction conditions be optimized?

The synthesis of this compound likely involves multi-step organic reactions, including cyclization, coupling, and functional group protection/deprotection. Key considerations include:

• Temperature control : For oxazole ring formation, reactions may require elevated temperatures (e.g., 80–100°C) to facilitate cyclization .
• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) are often used to stabilize intermediates and enhance reaction yields .
• Catalysts : Palladium-based catalysts (e.g., Pd/C) may be employed for coupling reactions involving the pyrimidin-2-yloxy group .
• Purification : Column chromatography or recrystallization is critical to isolate the final product with ≥95% purity .

Q. How can the compound’s structure and purity be confirmed post-synthesis?

• Nuclear Magnetic Resonance (NMR) : 1H and 13C NMR are essential for verifying the stereochemistry of the cyclohexyl group and substituent positions .
• High-Performance Liquid Chromatography (HPLC) : Quantify purity and detect impurities under gradient conditions (e.g., C18 column, acetonitrile/water mobile phase) .
• Mass Spectrometry (LC-MS) : Confirm molecular weight ([M+H]+ ion) and fragmentation patterns .

Q. What analytical techniques are recommended for assessing stability under varying storage conditions?

• Forced degradation studies : Expose the compound to heat (40–60°C), light (UV), and acidic/basic conditions to identify degradation products via HPLC .
• Dynamic light scattering (DLS) : Monitor aggregation in solution, particularly for biological assays .

Advanced Research Questions

Q. How can researchers resolve discrepancies in biological activity data across different assay systems?

• Orthogonal assays : Validate activity using independent methods (e.g., enzymatic assays vs. cell-based viability assays) to rule out false positives .
• Purity reassessment : Impurities ≥2% can skew results; reanalyze batches using LC-MS with charged aerosol detection (CAD) .
• Structural analogs : Compare activity of derivatives to identify critical functional groups (e.g., oxazole vs. thiazole substitutions) .

Q. What computational approaches are suitable for predicting the compound’s target interactions?

• Molecular docking : Use software like AutoDock Vina to model binding to pyrimidine-interacting enzymes (e.g., kinases) .
• Molecular dynamics (MD) simulations : Assess stability of ligand-protein complexes over 100-ns trajectories to prioritize targets .
• QSAR modeling : Corrogate substituent effects (e.g., dimethyl groups on oxazole) with activity data to guide optimization .

Q. How can researchers optimize synthetic yields for large-scale production without compromising purity?

• Continuous flow chemistry : Minimize side reactions by controlling residence time and temperature .
• Design of Experiments (DoE) : Apply factorial designs to optimize variables (e.g., solvent ratio, catalyst loading) .
• In-line monitoring : Use FTIR or Raman spectroscopy to track reaction progress in real time .

Q. What strategies are effective for elucidating the compound’s mechanism of action in complex biological systems?

• CETSA (Cellular Thermal Shift Assay) : Identify target engagement by measuring thermal stabilization of proteins in cell lysates .
• CRISPR-Cas9 screens : Perform genome-wide knockout screens to identify genetic dependencies linked to the compound’s activity .
• Metabolomics : Profile changes in cellular metabolites (via LC-MS) to infer pathway modulation .

Methodological Guidance for Data Interpretation

Q. How should researchers address conflicting data in dose-response studies?

• Hill slope analysis : A slope ≠1 may indicate cooperative binding or off-target effects .
• Check solvent interference : DMSO concentrations >0.1% can artifactually modulate activity in cell-based assays .
• Replicate experiments : Use ≥3 biological replicates with independent compound batches to ensure reproducibility .

Q. What statistical frameworks are recommended for analyzing structure-activity relationship (SAR) data?

• Partial Least Squares (PLS) regression : Model non-linear relationships between substituent properties (e.g., logP, steric bulk) and bioactivity .
• Bayesian classifiers : Prioritize synthetic targets by integrating SAR data with toxicity predictions .

Q. How can researchers validate the compound’s selectivity against related off-targets?

• Kinase profiling panels : Screen against a panel of 100+ kinases at 1 µM concentration .
• SPR (Surface Plasmon Resonance) : Measure binding kinetics (Kon/Koff) to distinguish specific vs. non-specific interactions .